Methyl beta-D-glucopyranoside tetraacetate chemical structure and physical properties
Methyl beta-D-glucopyranoside tetraacetate chemical structure and physical properties
Methyl β -D-Glucopyranoside Tetraacetate: Structural Properties, Synthesis, and Applications in Drug Development
Executive Summary
In the realm of synthetic carbohydrate chemistry and glycoconjugate drug development, protecting group strategies dictate the success of complex oligosaccharide synthesis. Methyl β -D-glucopyranoside tetraacetate (CAS: 4860-85-9) serves as a fundamental building block and an ideal model substrate[1]. By masking the reactive hydroxyl groups of the glucose core with acetyl esters while stabilizing the anomeric center with a methyl ether, this molecule provides a highly controlled scaffold. This whitepaper provides a comprehensive technical analysis of its physicochemical properties, the causality behind its synthetic protocols, and its application in regioselective enzymatic transformations.
Chemical Structure and Physicochemical Properties
The structural architecture of methyl β -D-glucopyranoside tetraacetate consists of a β -D-glucopyranose ring where the anomeric carbon (C-1) is protected as a methyl glycoside, and the four remaining equatorial/terminal hydroxyl groups (C-2, C-3, C-4, C-6) are capped with acetate esters. This peracetylation significantly alters the molecule's physical properties, shifting it from a highly polar, water-soluble sugar to a lipophilic entity soluble in organic solvents.
Quantitative Data Summary
The following table summarizes the critical computed and experimental properties of the compound, which are essential for predicting its behavior in chromatographic purification and pharmacokinetic modeling[2],[1].
| Property | Value | Clinical / Synthetic Relevance |
| IUPAC Name | [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-methoxyoxan-2-yl]methyl acetate | Defines absolute stereochemistry. |
| CAS Number | 4860-85-9 | Primary identifier for chemical sourcing. |
| Molecular Formula | C15H22O10 | Base for stoichiometric calculations. |
| Molecular Weight | 362.33 g/mol | Standard mass for molarity preparations. |
| Exact Mass | 362.12129689 Da | Critical for High-Resolution Mass Spectrometry (HRMS) validation. |
| XLogP3 | 0.6 | Indicates moderate lipophilicity; guides solvent selection for extraction. |
| Topological Polar Surface Area | 124 Ų | Predicts membrane permeability in cellular assays. |
Mechanistic Role in Drug Development
The Rationale for Tetraacetate Protection
In drug discovery, unmodified monosaccharides are notoriously difficult to manipulate due to the presence of multiple secondary hydroxyl groups with similar pKa values and steric environments. Acetate protecting groups are selected for three distinct mechanistic reasons:
-
Steric Shielding: They prevent unwanted polymerization during glycosylation reactions.
-
Anchimeric Assistance (Neighboring Group Participation): While the methyl group at C-1 is stable, if the anomeric center were activated (e.g., as a glycosyl halide), the C-2 acetate would direct the stereochemical outcome of incoming nucleophiles exclusively to the β -anomer via an oxocarbenium ion intermediate.
-
Lipophilicity Enhancement: The acetyl groups increase the XLogP3 to 0.6[2], allowing the molecule to be processed in standard organic solvents (dichloromethane, ethyl acetate) rather than aqueous media.
Regioselective Enzymatic Deacetylation
A major application of methyl β -D-glucopyranoside tetraacetate is its use as a substrate for generating partially protected glycosyl acceptors. Chemical deacetylation is typically non-selective, but enzymatic hydrolysis offers exquisite regiocontrol.
For instance, Candida rugosa lipase (CRL) and Aspergillus niger esterase exhibit distinct spatial recognition of the pyranose ring. Research demonstrates that CRL rapidly deacetylates the C-3 position of methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside, accumulating the 2,4,6-triacetate as the primary product in approximately 70% yield[3]. This is followed by a slower deacetylation at C-2, yielding the 4,6-diacetate in 50% yield[3]. Similar double deacetylation behavior at positions 2 and 3 has been validated using Aspergillus niger esterase[4]. This predictable enzymatic cascade allows chemists to isolate specific triacetates or diacetates for targeted drug-monosaccharide conjugation.
Experimental Methodologies
Protocol 1: Chemical Synthesis via Peracetylation
This self-validating protocol describes the conversion of methyl β -D-glucopyranoside to its tetraacetate form.
Causality of Reagents: Pyridine is utilized as both the solvent and the base to neutralize the acetic acid byproduct. 4-Dimethylaminopyridine (DMAP) is introduced as a nucleophilic catalyst; it reacts with acetic anhydride to form a highly reactive N-acetylpyridinium intermediate, which accelerates the acetylation of the sterically hindered secondary hydroxyls.
Step-by-Step Workflow:
-
Dissolution: Suspend 1.0 equivalent of methyl β -D-glucopyranoside in anhydrous pyridine (0.5 M concentration) under an inert argon atmosphere.
-
Catalysis: Add 0.1 equivalents of DMAP.
-
Acylation: Cool the reaction vessel to 0 °C using an ice bath. Dropwise, add 5.0 equivalents of acetic anhydride ( Ac2O ). Causality: The excess reagent drives the equilibrium to full peracetylation, while the low temperature prevents exothermic degradation.
-
Propagation: Remove the ice bath and stir at room temperature for 4–6 hours. Monitor via Thin Layer Chromatography (TLC) until the polar starting material spot is completely consumed.
-
Quenching & Extraction: Pour the mixture over crushed ice to hydrolyze excess Ac2O . Extract the aqueous phase three times with ethyl acetate (EtOAc).
-
Purification Wash:
-
Wash the combined organic layers with cold 1M HCl. Causality: Selectively protonates and partitions residual pyridine into the aqueous phase.
-
Wash with saturated NaHCO3 . Causality: Neutralizes residual acetic acid and trace HCl.
-
Wash with brine to remove residual water.
-
-
Isolation: Dry the organic layer over anhydrous Na2SO4 , filter, and concentrate under reduced pressure. Recrystallize from ethanol to yield the pure methyl β -D-glucopyranoside tetraacetate.
Chemical synthesis workflow for Methyl beta-D-glucopyranoside tetraacetate.
Protocol 2: Regioselective Enzymatic Deacetylation
This protocol utilizes enzymatic kinetic resolution to isolate the 2,4,6-triacetate intermediate[3].
Causality of Reagents: A pH 7.0 phosphate buffer is critical to maintain the optimal ionization state of the enzyme's catalytic triad (Ser-His-Asp), ensuring maximum hydrolytic activity without causing spontaneous chemical hydrolysis of the esters.
Step-by-Step Workflow:
-
Substrate Preparation: Dissolve 100 mg of methyl β -D-glucopyranoside tetraacetate in 1 mL of acetone (co-solvent to ensure substrate bioavailability).
-
Buffer Integration: Add the solution dropwise to 19 mL of 0.1 M sodium phosphate buffer (pH 7.0) under vigorous stirring to create a fine suspension.
-
Enzymatic Cleavage: Add 50 mg of lyophilized Candida rugosa lipase (CRL).
-
Incubation: Incubate the mixture at 30 °C with orbital shaking (200 rpm).
-
Kinetic Monitoring: Sample the reaction every 30 minutes via HPLC. Causality: The reaction is a kinetic resolution. Over-incubation leads to exhaustive deacetylation (di- and mono-acetates). The reaction must be terminated when the 2,4,6-triacetate concentration peaks (~70% yield)[3].
-
Termination: Quench the reaction by adding 20 mL of ethyl acetate and filtering through a Celite pad to remove the denatured enzyme.
-
Isolation: Separate the organic layer, dry over Na2SO4 , concentrate, and purify via silica gel flash chromatography (Hexane:EtOAc gradient) to isolate the pure 2,4,6-triacetate.
Regioselective enzymatic deacetylation cascade using Candida rugosa lipase.
References
-
National Center for Biotechnology Information (NCBI). "Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside" PubChem Compound Summary for CID 2728821. URL:[Link]
-
National Center for Biotechnology Information (NCBI). "Methyl beta-D-glucopyranoside tetraacetate" PubChem Compound Summary for CID 219982. URL:[Link]
-
Vic, G., Hastings, J. J., & Crout, D. H. G. (1996). "Glycosidase-catalysed synthesis of glycosides by an improved procedure for reverse hydrolysis." Tetrahedron: Asymmetry. ResearchGate. URL:[Link]
-
Heinze, T., & Petzold, K. (2008). "Specificity of an Aspergillus Niger Esterase Deacetylating Cellulose Acetate." Cellulose Chemistry: Novel Products and Synthesis Paths. ResearchGate. URL: [Link]
Sources
- 1. Methyl beta-D-glucopyranoside tetraacetate | C15H22O10 | CID 219982 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside | C15H22O10 | CID 2728821 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
